Cas no 1408002-69-6 (2-(Allylamino)-N-cyclohexylbenzamide)

• Product Name: 2-(Allylamino)-N-cyclohexylbenzamide
• CAS No: 1408002-69-6
• MF: C₁₆H₂₂N₂O
• MW: 258.358684062958
• CID: 4797609
• Update Time: 2025-07-18

2-(Allylamino)-N-cyclohexylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-(ALLYLAMINO)-N-CYCLOHEXYLBENZAMIDE
• 2-(Allylamino)-N-cyclohexylbenzamide

• Inchi： 1S/C16H22N2O/c1-2-12-17-15-11-7-6-10-14(15)16(19)18-13-8-4-3-5-9-13/h2,6-7,10-11,13,17H,1,3-5,8-9,12H2,(H,18,19)
• InChI Key： XGAGJYUVIDDHIJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1NCC=C)NC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 297
• XLogP3: 4.2
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(Allylamino)-N-cyclohexylbenzamide

Introduction to 2-(Allylamino)-N-cyclohexylbenzamide (CAS No. 1408002-69-6)

2-(Allylamino)-N-cyclohexylbenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1408002-69-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amides, characterized by its benzamide core structure functionalized with an allylamino side chain and a cyclohexyl substituent. The unique combination of these structural elements imparts distinct chemical and pharmacological properties, making it a subject of interest for various biochemical applications.

The molecular structure of 2-(Allylamino)-N-cyclohexylbenzamide consists of a benzene ring linked to a carbonyl group (amide bond) and an allylamine moiety, further substituted with a cyclohexyl group at the nitrogen atom. This configuration contributes to its potential role as an intermediate in the synthesis of more complex pharmacophores. The presence of the allylamine group introduces reactivity that can be exploited in cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, which are widely used in drug discovery to construct biaryl frameworks.

In recent years, there has been growing interest in amide-based compounds due to their versatility as pharmacological agents. The benzamide scaffold, in particular, is well-documented for its biological activity across multiple therapeutic areas, including anti-inflammatory, analgesic, and anticancer applications. The incorporation of a cyclohexyl group into the amide moiety is strategically significant, as it can modulate solubility and metabolic stability while enhancing binding affinity to biological targets.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacokinetic profiles. The allylamino substituent in 2-(Allylamino)-N-cyclohexylbenzamide offers a potential site for further derivatization, enabling the exploration of novel analogs with tailored biological activities. For instance, modifications at this position could lead to compounds with improved selectivity or reduced toxicity, which are critical factors in drug development.

The synthesis of 2-(Allylamino)-N-cyclohexylbenzamide typically involves multi-step organic reactions, starting from commercially available precursors such as benzoyl chloride and cyclohexylamine. The introduction of the allylamine group is often achieved through nucleophilic addition reactions or transition-metal-catalyzed processes. Advances in synthetic methodologies have enabled more efficient and scalable production methods, facilitating its use in both academic and industrial research settings.

One of the most compelling aspects of 2-(Allylamino)-N-cyclohexylbenzamide is its potential as a building block for drug candidates. Its structural features align well with emerging trends in medicinal chemistry, such as the development of modular scaffolds that can be easily modified to target specific disease pathways. For example, studies have suggested that benzamide derivatives may interact with enzymes involved in signal transduction or DNA repair mechanisms, making them promising candidates for therapeutic intervention.

The cyclohexyl substituent plays a crucial role in determining the overall physicochemical properties of the compound. It can enhance lipophilicity while maintaining solubility within acceptable ranges for biological assays. This balance is essential for achieving optimal pharmacokinetic behavior, including absorption, distribution, metabolism, and excretion (ADME) profiles. Furthermore, computational modeling techniques have been employed to predict how structural modifications might influence these properties, allowing researchers to design derivatives with improved characteristics.

In recent publications, 2-(Allylamino)-N-cyclohexylbenzamide has been explored in the context of developing novel inhibitors for enzymes implicated in inflammatory diseases. Preliminary studies indicate that derivatives of this compound may exhibit inhibitory activity against cyclooxygenase (COX) enzymes or other mediators of inflammation. Such findings are particularly relevant given the ongoing efforts to identify safer alternatives to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The allylamine moiety also presents opportunities for bioconjugation strategies, where the compound can be linked to biomolecules like peptides or proteins for targeted delivery systems. This approach has gained traction in recent years due to its potential to enhance therapeutic efficacy while minimizing off-target effects. By leveraging click chemistry or other bioorthogonal reactions, researchers can attach imaging agents or cytotoxic payloads to 2-(Allylamino)-N-cyclohexylbenzamide-based probes.

From a regulatory perspective, 2-(Allylamino)-N-cyclohexylbenzamide (CAS No. 1408002-69-6) is subject to standard guidelines governing chemical substances used in research and development. While it does not fall under categories designated as hazardous or controlled substances under international regulations such as REACH or GHS classification systems—ensuring its accessibility for legitimate scientific purposes—proper handling protocols should still be followed during synthesis and handling.

The future direction of research involving 2-(Allylamino)-N-cyclohexylbenzamide is likely to focus on expanding its applications across diverse therapeutic areas through structural optimization and interdisciplinary collaborations between synthetic chemists and biologists. As computational tools become more sophisticated at predicting molecular interactions, this compound will serve as an invaluable tool for designing next-generation therapeutics tailored toward specific disease mechanisms.